Cas no 161836-07-3 (7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one)
161836-07-3 structure
Product Name:7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
CAS No:161836-07-3
MF:C6H3BrClN3O
MW:248.464518785477
CID:6112115
PubChem ID:5421015
Update Time:2024-01-13
7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one
- 7-bromo-4-chloro-1,3-dihydroimidazo[4,5-c]pyridin-2-one
- 2H-Imidazo[4,5-c]pyridin-2-one, 7-bromo-4-chloro-1,3-dihydro-
- AKOS022137896
- 7-bromo-4-chloro-1H-imidazo[4,5-c]pyridin-2(3H)-one
- 161836-07-3
-
- Inchi: 1S/C6H3BrClN3O/c7-2-1-9-5(8)4-3(2)10-6(12)11-4/h1H,(H2,10,11,12)
- InChI Key: AWEDXVNNALVOFU-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(Br)C2NC(=O)NC1=2
Computed Properties
- Exact Mass: 246.91480g/mol
- Monoisotopic Mass: 246.91480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.934±0.06 g/cm3(Predicted)
- Boiling Point: 215.4±40.0 °C(Predicted)
- pka: 10.31±0.20(Predicted)
7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D620437-5g |
7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one |
161836-07-3 | 97% | 5g |
$2000 | 2023-09-01 |
7-bromo-4-chloro-1H,2H,3H-imidazo[4,5-c]pyridin-2-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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